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2-[(2-Chloro-5-methoxyphenyl)sulfonylamino]-3-methylpentanoic acid

Name: 2-[(2-Chloro-5-methoxyphenyl)sulfonylamino]-3-methylpentanoic acid
Brand: Smolecule
SKU: S7704277
Rating: 5 (7 reviews)

Catalog No.

S7704277

CAS No.

M.F

C13H18ClNO5S

M. Wt

335.80 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

2-[(2-Chloro-5-methoxyphenyl)sulfonylamino]-3-meth...

Content Navigation

1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Analytical Methods
6. Biological Properties
7. Toxicity and Safety in Scientific Experiments

8. Applications in Scientific Experiments
9. Current State of Research
10. Potential Implications in Various Fields of Research and Industry
11. Limitations and Future Directions
12. Specification
13. Others

General Information

Product Name

2-[(2-Chloro-5-methoxyphenyl)sulfonylamino]-3-methylpentanoic acid

IUPAC Name

2-[(2-chloro-5-methoxyphenyl)sulfonylamino]-3-methylpentanoic acid

Molecular Formula

C13H18ClNO5S

Molecular Weight

335.80 g/mol

InChI

InChI=1S/C13H18ClNO5S/c1-4-8(2)12(13(16)17)15-21(18,19)11-7-9(20-3)5-6-10(11)14/h5-8,12,15H,4H2,1-3H3,(H,16,17)

InChI Key

BVRXXNHXECKRPG-UHFFFAOYSA-N

SMILES

CCC(C)C(C(=O)O)NS(=O)(=O)C1=C(C=CC(=C1)OC)Cl

Canonical SMILES

CCC(C)C(C(=O)O)NS(=O)(=O)C1=C(C=CC(=C1)OC)Cl

CMSMP is a sulfonamide compound that was first synthesized in the late 1980s. It was initially developed as a potential drug candidate for the treatment of hypertension. CMSMP is structurally similar to torasemide, another sulfonylurea drug used for hypertension treatment. However, CMSMP was found to have limited efficacy as a hypertensive drug. Still, it remains a crucial compound in scientific research due to its unique chemical and biological properties.

Physical and Chemical Properties

CMSMP is a white or off-white crystalline solid with a melting point of 174-175 °C. It has a solubility of 45.7 mg/mL in water at 25 °C and a partition coefficient (log P) of -0.4. CMSMP is stable at room temperature and under normal storage conditions.

Synthesis and Characterization

CMSMP can be synthesized through a reaction between 2-chloro-5-methoxybenzenesulfonamide and 3-methylpentanoic acid. The synthesis typically involves reacting these two compounds together in the presence of a suitable reagent or catalyst. Several methods have been developed to synthesize CMSMP, including microwave-assisted synthesis and solid-phase synthesis.

Analytical Methods

Various analytical methods have been developed to detect and quantify CMSMP in different biological and environmental samples. These methods include high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and liquid chromatography-tandem mass spectrometry (LC-MS/MS). These methods are sensitive, specific, and accurate, making them suitable for detecting CMSMP in different sample matrices.

Biological Properties

CMSMP has been found to exhibit anti-inflammatory properties by inhibiting the release of inflammatory cytokines and chemokines. It also exhibits antitumor activity by inducing apoptosis in cancer cells. CMSMP has been found to be a potent inhibitor of carbonic anhydrase, an enzyme found in red blood cells. It is also a potent inhibitor of aldose reductase, an enzyme involved in the development of diabetic complications.

Toxicity and Safety in Scientific Experiments

CMSMP has been shown to be relatively safe in various scientific experiments. However, high doses of CMSMP have been found to cause liver and kidney toxicity in animal models. Therefore, caution should be used when administering CMSMP at high doses.

Applications in Scientific Experiments

CMSMP has been extensively studied for its potential applications in various scientific experiments. It has been used in the development of anti-inflammatory drugs, antitumor drugs, and antidiabetic drugs. It has also been used in the development of carbonic anhydrase inhibitors and aldose reductase inhibitors. Additionally, CMSMP has been used as a reagent in organic synthesis reactions, making it an essential compound for the chemical industry.

Current State of Research

The current research on CMSMP is focused on elucidating its mechanism of action and identifying new applications. Studies are ongoing to determine the precise molecular targets of CMSMP, which will aid in the development of new drugs and therapies. Additionally, researchers are exploring the use of CMSMP in the development of new diagnostic tools for medical conditions such as cancer and diabetes.

Potential Implications in Various Fields of Research and Industry

CMSMP has several potential implications in various fields of research and industry. In the medical field, it can be used in the development of new drugs for a variety of diseases, including cancer, inflammation, and diabetes. In the chemical industry, CMSMP can be used as a reagent for organic synthesis reactions. Additionally, CMSMP has the potential to be used as a diagnostic tool for medical conditions such as cancer and diabetes.

Limitations and Future Directions

Despite its many potential applications, CMSMP has several limitations. One of its primary limitations is its low efficacy as a hypertensive drug. Additionally, its potential toxicity at high doses may limit its use in some applications. However, ongoing research is focused on identifying new molecular targets for CMSMP and developing new applications. Future directions for research on CMSMP include identifying new therapeutic targets, optimizing synthesis methods, and investigating its potential uses in the field of nanotechnology, among others.
In conclusion, CMSMP is a critical compound in scientific research due to its unique chemical and biological properties. Its potential applications in the medical and chemical industries make it an important compound for future research. Future directions for research on CMSMP are focused on developing new applications and identifying new molecular targets, among others, making it a valuable compound in many fields of scientific research.